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Compound of Interest

Compound Name:
2-Methylmercapto-

propionaldehyde

Cat. No.: B1268107 Get Quote

This technical guide provides a comprehensive overview of 2-Methylmercaptopropionaldehyde,

a significant compound in flavor chemistry and various biological pathways. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, analytical methods, and its role in biochemical pathways.

Synonyms and Identification
2-Methylmercaptopropionaldehyde is known by several names in scientific literature and

commercial applications. Proper identification is crucial for accurate research and development.

Common Name: Methional

IUPAC Name: 3-(Methylthio)propanal

Systematic Name: 3-methylsulfanylpropanal

Other Synonyms: 3-(Methylmercapto)propionaldehyde, 4-Thiapentanal, 3-

Methylthiopropionaldehyde, beta-(Methylthio)propionaldehyde

CAS Number: 3268-49-3

FEMA Number: 2747
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Quantitative Data: Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of 2-

Methylmercaptopropionaldehyde, providing essential data for experimental design and safety

considerations.

Property Value Citations

Molecular Formula C4H8OS

Molecular Weight 104.17 g/mol

Appearance Colorless to pale yellow liquid

Odor
Powerful, onion, meat-like;

reminiscent of cooked potato

Boiling Point 165-166 °C at 760 mmHg

Melting Point -68 °C

Density 1.043 g/mL at 25 °C

Refractive Index n20/D 1.483

Vapor Pressure 0.75 mmHg at 20 °C

Vapor Density >1 (vs air)

Flash Point 63.89 °C (147.00 °F)

Solubility

Slightly soluble in water;

soluble in alcohol, propylene

glycol, and oil.

Biochemical Significance: The Strecker Degradation
Pathway
Methional is notably formed from the amino acid methionine through the Strecker degradation,

a crucial reaction in the Maillard reaction pathway that contributes to the flavor of many cooked

foods. This pathway involves the reaction of an α-amino acid with a dicarbonyl compound.
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Below is a diagram illustrating the formation of Methional from Methionine via the Strecker

degradation pathway.
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Strecker Degradation Pathway of Methionine.

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of 2-

Methylmercaptopropionaldehyde.

Synthesis of 2-Methylmercaptopropionaldehyde
The commercial synthesis of methional is typically achieved through the reaction of

methanethiol with acrolein.

Reaction: CH₃SH + CH₂=CHCHO → CH₃SCH₂CH₂CHO

Materials and Equipment:

Methanethiol (Methyl Mercaptan)

Acrolein (stabilized)

Reaction vessel equipped with a stirrer, thermometer, and cooling system

Distillation apparatus

Inert atmosphere (e.g., Nitrogen)

Procedure:

Reaction Setup: The reaction should be conducted in a well-ventilated fume hood due to the

pungent and toxic nature of the reactants. The reaction vessel is charged with acrolein under

an inert atmosphere.

Cooling: The vessel is cooled to a temperature between 0 and 10 °C.

Addition of Methanethiol: Methanethiol is added dropwise to the cooled acrolein with

constant stirring. The reaction is exothermic, and the temperature should be carefully

controlled to prevent polymerization of acrolein.
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Reaction Time: After the addition is complete, the mixture is stirred for an additional 1-2

hours at the same temperature to ensure the reaction goes to completion.

Purification: The crude product is then purified by vacuum distillation to yield 2-

Methylmercaptopropionaldehyde.

Analytical Protocol: Quantification by High-Performance
Liquid Chromatography (HPLC)
The concentration of methional in various matrices can be determined using reverse-phase

HPLC.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water is commonly used. For Mass-Spec (MS)

compatible applications, formic acid can be used as an additive instead of phosphoric acid.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 210 nm.

Injection Volume: 10 µL.

Procedure:

Standard Preparation: A stock solution of 2-Methylmercaptopropionaldehyde is prepared in a

suitable solvent such as acetonitrile. A series of calibration standards are then prepared by

diluting the stock solution.

Sample Preparation: The sample containing methional is extracted with a suitable solvent

and filtered through a 0.45 µm syringe filter before injection.

Analysis: The prepared standards and samples are injected into the HPLC system.
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Quantification: A calibration curve is generated by plotting the peak area of the standards

against their concentration. The concentration of methional in the sample is then determined

from this curve.

Conclusion
2-Methylmercaptopropionaldehyde (Methional) is a multifaceted compound with significant

implications in flavor chemistry and as a product of amino acid metabolism. A thorough

understanding of its chemical properties, synthesis, and analytical determination is essential for

researchers and professionals in related fields. The provided data and protocols serve as a

foundational guide for further investigation and application of this important molecule.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Methylmercaptopropionaldehyde (Methional)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1268107#synonyms-for-2-methylmercapto-
propionaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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